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Compound of Interest

Compound Name: Nidufexor

Cat. No.: B609577 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential information for the safe handling and disposal of Nidufexor.

Nidufexor (also known as LMB-763) is an orally-available farnesoid X receptor (FXR) agonist

investigated for the treatment of nonalcoholic steatohepatitis (NASH).[1][2] Adherence to

proper disposal protocols is crucial to mitigate potential hazards to personnel and the

environment.

Safety and Hazard Information
According to its Safety Data Sheet (SDS), Nidufexor presents the following hazards:

Harmful if swallowed (H302)[3]

Very toxic to aquatic life with long-lasting effects (H410)[3]

This necessitates careful handling and disposal to prevent oral ingestion and release into the

environment.[3]
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Hazard Statement GHS Classification Precautionary Statement

H302: Harmful if swallowed
Acute toxicity, Oral (Category

4)

P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.

H410: Very toxic to aquatic life

with long lasting effects
Not specified

P273: Avoid release to the

environment.

P391: Collect spillage.

P501: Dispose of contents/

container to an approved

waste disposal plant.

Step-by-Step Disposal Procedures
The following procedures are based on general best practices for laboratory chemical disposal

and specific information for Nidufexor.

Personal Protective Equipment (PPE): Before handling Nidufexor, always wear appropriate

PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

Waste Collection:

Collect waste Nidufexor, including any contaminated materials (e.g., pipette tips,

weighing boats), in a designated, properly labeled, and sealed hazardous waste container.

Ensure the waste container is compatible with Nidufexor.

Do not mix Nidufexor waste with other incompatible chemical waste streams.

Container Labeling:

Clearly label the hazardous waste container with "Hazardous Waste" and the full chemical

name, "Nidufexor."

Include the approximate concentration and quantity of the waste.
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Indicate the start date of waste accumulation.

Storage of Waste:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area, away from general laboratory traffic.

Store in secondary containment to prevent spills.

Disposal Request:

Once the container is full, or in accordance with your institution's waste disposal schedule,

arrange for pickup by your institution's Environmental Health and Safety (EHS) office or a

licensed hazardous waste disposal contractor.

Follow your institution's specific procedures for requesting a waste pickup.

Spill Management:

In the event of a spill, collect the spillage and dispose of it as hazardous waste.

Consult your institution's spill response protocol for detailed instructions.

Important Considerations:

Do not dispose of Nidufexor down the drain or in the regular trash. Its high aquatic toxicity

can have severe environmental consequences.

Do not attempt to neutralize or treat Nidufexor waste unless you are trained and equipped

to do so and it is part of an approved institutional protocol.

Always consult your institution's specific chemical hygiene plan and waste disposal

guidelines.

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Nidufexor.
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Caption: Logical workflow for the proper disposal of Nidufexor.

By following these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of Nidufexor, contributing to a culture of safety and trust

in their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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